Cas no 2172630-58-7 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3,3-dimethylbutanoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3,3-dimethylbutanoic acid
• CAS No: 2172630-58-7
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6029409
• PubChem ID: 165582297
• Update Time: 2025-10-28

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3,3-dimethylbutanoic acid
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]-3,3-dimethylbutanoic acid
• EN300-1560956
• 2172630-58-7

• Inchi： 1S/C26H30N2O5/c1-17(24(31)28-16-26(2,3)14-23(29)30)12-13-27-25(32)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-12,22H,13-16H2,1-3H3,(H,27,32)(H,28,31)(H,29,30)/b17-12+
• InChI Key： DRLYUUQAZNUWLS-SFQUDFHCSA-N
• SMILES： O(C(NC/C=C(\C)/C(NCC(C)(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3,3-dimethylbutanoic acid

Introduction to 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3,3-dimethylbutanoic Acid (CAS No. 2172630-58-7)

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3,3-dimethylbutanoic acid, identified by its CAS number 2172630-58-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in both academic and industrial settings.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which include an α-amino acid derivative and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is particularly noteworthy as it is commonly employed in peptide synthesis to protect the amino group during coupling reactions. This protective mechanism ensures the stability and integrity of the peptide backbone during synthetic processes, which is crucial for the accurate assembly of complex biomolecules.

The presence of a 2-methylbut-2-enamido moiety in the molecule adds another layer of complexity, contributing to its unique chemical properties. This functional group is known for its ability to influence the solubility and reactivity of the compound, making it an attractive candidate for further functionalization and derivatization. Such modifications are often employed to enhance the biological activity or to tailor the pharmacokinetic properties of the molecule.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 4-4-(...)amino)-... moiety in this compound suggests potential applications in drug discovery, particularly in the areas of oncology and immunology. Studies have shown that similar compounds can interact with specific targets within cells, leading to altered cellular functions that may be therapeutically beneficial.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), has been instrumental in facilitating the construction of this complex molecule. SPPS allows for the sequential addition of amino acids or other building blocks, with each step being carefully monitored and controlled.

One of the key challenges in working with such intricate molecules is their sensitivity to environmental conditions. Factors such as temperature, pH, and moisture can significantly impact their stability and reactivity. Therefore, researchers must employ stringent quality control measures to ensure that the compounds are handled under optimal conditions throughout their synthesis and characterization.

The pharmacological properties of 4-4-(...)amino)-2-methylbut-2-enamido-3,3-dimethylbutanoic acid are currently under investigation by several research teams. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes or receptors involved in disease pathways. These findings are particularly exciting as they could lead to the development of new therapeutic agents with improved efficacy and reduced side effects.

The role of computational chemistry in understanding the behavior of such complex molecules cannot be overstated. Advanced computational methods, including molecular dynamics simulations and quantum mechanical calculations, are being used to predict how this compound interacts with biological targets at the molecular level. These insights are invaluable for guiding experimental efforts and for designing more effective derivatives.

In conclusion, 4-4-(...)amino)-2-methylbut-2-enamido-3,3-dimethylbutanoic acid (CAS No. 2172630-58-7) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.